![molecular formula C16H19N3O B1192878 (NZ)-N-[1-[4-[3-(1H-imidazol-5-yl)propoxy]phenyl]ethylidene]hydroxylamine](/img/structure/B1192878.png)
(NZ)-N-[1-[4-[3-(1H-imidazol-5-yl)propoxy]phenyl]ethylidene]hydroxylamine
Overview
Description
Imoproxifan is an H3 antagonist/inverse agonist and protean ligand based on 4-substituted imidazole.
Scientific Research Applications
Antimicrobial and Antioxidant Properties
A study by Malhotra et al. (2013) synthesized derivatives similar to (NZ)-N-[1-[4-[3-(1H-imidazol-5-yl)propoxy]phenyl]ethylidene]hydroxylamine, exploring their antimicrobial and antioxidant properties. Notably, certain derivatives demonstrated significant antimicrobial and hydrogen peroxide scavenging activities, indicating potential for medical and scientific applications in these areas Malhotra et al., 2013.
Synthesis and Spectroscopic Characterization
Ünver et al. (2009) focused on the synthesis and structural characterization of novel compounds, including those with 1H-imidazol-1-yl components, similar to the compound . The study employed various spectroscopic techniques, including UV–vis and IR, to elucidate the structural properties of these compounds, contributing to the broader understanding of similar chemical structures Ünver et al., 2009.
Anaesthetic Properties in Cold-Blooded Vertebrates
Research by Thienpont and Niemegeers (1965) on a closely related compound, Propoxate, a member of the imidazole-5-carboxylic acid esters family, revealed its potential as a polyvalent and safe anaesthetic in cold-blooded vertebrates. This opens up avenues for using similar compounds, such as (NZ)-N-[1-[4-[3-(1H-imidazol-5-yl)propoxy]phenyl]ethylidene]hydroxylamine, in veterinary medicine and biological research involving cold-blooded animals Thienpont & Niemegeers, 1965.
properties
Product Name |
(NZ)-N-[1-[4-[3-(1H-imidazol-5-yl)propoxy]phenyl]ethylidene]hydroxylamine |
|---|---|
Molecular Formula |
C16H19N3O |
Molecular Weight |
269.35 |
IUPAC Name |
(4-(3-(1H-imidazol-4-yl)propoxy)phenyl)(cyclopropyl)methanimine |
InChI |
InChI=1S/C16H19N3O/c17-16(12-3-4-12)13-5-7-15(8-6-13)20-9-1-2-14-10-18-11-19-14/h5-8,10-12,17H,1-4,9H2,(H,18,19) |
InChI Key |
GXZIZSGZYGYHOM-UHFFFAOYSA-N |
SMILES |
N=C(C1CC1)C(C=C2)=CC=C2OCCCC3=CNC=N3 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Imoproxifan |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![(3S,7R,10R,13R,17R)-17-[(2R)-6-hydroxy-6-prop-2-enylnon-8-en-2-yl]-4,4,10,13-tetramethyl-1,2,3,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthrene-3,7-diol](/img/structure/B1192819.png)